Cas no 2170180-17-1 (Ethyl 2-methyl-2-(triazol-2-yl)propanoate)

• Product Name: Ethyl 2-methyl-2-(triazol-2-yl)propanoate
• CAS No: 2170180-17-1
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5337993
• PubChem ID: 132232506
• Update Time: 2025-07-20

Ethyl 2-methyl-2-(triazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• F86322
• ETHYL 2-METHYL-2-(TRIAZOL-2-YL)PROPANOATE
• MFCD34663290
• Ethyl 2-methyl-2-(2H-1,2,3-triazol-2-yl)propanoate
• 2170180-17-1
• SCHEMBL19716165
• PS-20871
• Ethyl 2-methyl-2-(triazol-2-yl)propanoate

• Inchi： 1S/C8H13N3O2/c1-4-13-7(12)8(2,3)11-9-5-6-10-11/h5-6H,4H2,1-3H3
• InChI Key： KVYLYSUWDSJHDF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)N1N=CC=N1)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57

Additional information on Ethyl 2-methyl-2-(triazol-2-yl)propanoate

Comprehensive Overview of Ethyl 2-methyl-2-(triazol-2-yl)propanoate (CAS No. 2170180-17-1)

Ethyl 2-methyl-2-(triazol-2-yl)propanoate (CAS No. 2170180-17-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This ester derivative, featuring a triazole ring, is part of a growing class of compounds that are being explored for their bioactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound, as evidenced by the rising number of searches for terms like "Ethyl 2-methyl-2-(triazol-2-yl)propanoate uses" and "CAS 2170180-17-1 synthesis".

The molecular structure of Ethyl 2-methyl-2-(triazol-2-yl)propanoate combines an ethyl ester group with a triazole moiety, which is known for its stability and ability to participate in hydrogen bonding. This makes the compound a valuable intermediate in the development of new drugs and agrochemicals. Recent studies have highlighted the role of triazole-containing compounds in targeting specific biological pathways, which aligns with the current trend in precision medicine and sustainable agriculture. Searches for "triazole derivatives in drug discovery" and "green chemistry applications of Ethyl 2-methyl-2-(triazol-2-yl)propanoate" reflect this growing interest.

In the context of synthetic chemistry, Ethyl 2-methyl-2-(triazol-2-yl)propanoate is often utilized as a building block for more complex molecules. Its ester group allows for further functionalization, making it a versatile reagent in multi-step synthesis. This aligns with the broader trend of "click chemistry", a popular search term, which emphasizes efficient and modular approaches to molecular construction. The compound's compatibility with triazole-based click reactions has made it a subject of interest in polymer science and materials engineering, where researchers are exploring its potential in creating advanced functional materials.

From an industrial perspective, the demand for Ethyl 2-methyl-2-(triazol-2-yl)propanoate is driven by its potential applications in crop protection and pharmaceutical formulations. The agrochemical industry, in particular, is keen on developing new triazole-based fungicides and herbicides that are both effective and environmentally friendly. This ties into the larger conversation around "sustainable agrochemicals" and "green synthesis methods", which are frequently searched topics in the scientific community. The compound's stability and bioactivity make it a promising candidate for these applications.

Quality control and analytical methods for Ethyl 2-methyl-2-(triazol-2-yl)propanoate are also areas of active research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure the purity and consistency of this compound. Searches for "CAS 2170180-17-1 analysis" and "Ethyl 2-methyl-2-(triazol-2-yl)propanoate purity standards" indicate a strong focus on maintaining high-quality standards in both research and industrial settings. This is particularly important given the compound's role as an intermediate in critical synthetic pathways.

Looking ahead, the future of Ethyl 2-methyl-2-(triazol-2-yl)propanoate appears promising, with ongoing research exploring its potential in novel therapeutic agents and advanced materials. The compound's unique properties and adaptability position it as a key player in the evolving landscape of chemical innovation. As interest in "triazole chemistry" and "ester functionalization" continues to grow, this compound is likely to remain at the forefront of scientific and industrial discussions.